![molecular formula C17H17Cl2NO4 B4708434 dimethyl 4-(2,3-dichlorophenyl)-1-ethyl-1,4-dihydro-3,5-pyridinedicarboxylate](/img/structure/B4708434.png)
dimethyl 4-(2,3-dichlorophenyl)-1-ethyl-1,4-dihydro-3,5-pyridinedicarboxylate
Overview
Description
Dimethyl 4-(2,3-dichlorophenyl)-1-ethyl-1,4-dihydro-3,5-pyridinedicarboxylate, also known as DDC, is a chemical compound that has been widely used in scientific research. DDC is a member of the dihydropyridine family and is a calcium channel blocker. It has been used as a tool to study the role of calcium channels in various physiological processes.
Mechanism of Action
Dimethyl 4-(2,3-dichlorophenyl)-1-ethyl-1,4-dihydro-3,5-pyridinedicarboxylate blocks L-type voltage-gated calcium channels, which are responsible for calcium influx into cells. Calcium influx through these channels is important for various physiological processes such as muscle contraction, neurotransmitter release, and insulin secretion. By blocking these channels, this compound can affect these processes.
Biochemical and Physiological Effects:
This compound has been shown to decrease neurotransmitter release, muscle contraction, and vascular smooth muscle tone. It has also been shown to decrease insulin secretion. This compound has been used to study the effect of calcium channels on hypertension and has been shown to decrease blood pressure in animal models.
Advantages and Limitations for Lab Experiments
Dimethyl 4-(2,3-dichlorophenyl)-1-ethyl-1,4-dihydro-3,5-pyridinedicarboxylate is a useful tool for investigating the role of calcium channels in various physiological processes. It is a selective blocker of L-type voltage-gated calcium channels and has been shown to have minimal effects on other ion channels. However, this compound has a short half-life and can be rapidly metabolized in vivo. This can limit its use in certain experiments.
Future Directions
Future research should focus on the development of more potent and selective calcium channel blockers. These compounds could be used to investigate the role of calcium channels in various physiological processes and could have potential therapeutic applications. Additionally, further research is needed to investigate the long-term effects of dimethyl 4-(2,3-dichlorophenyl)-1-ethyl-1,4-dihydro-3,5-pyridinedicarboxylate and other calcium channel blockers on cardiovascular and metabolic health.
Scientific Research Applications
Dimethyl 4-(2,3-dichlorophenyl)-1-ethyl-1,4-dihydro-3,5-pyridinedicarboxylate has been used in various scientific research studies to investigate the role of calcium channels in different physiological processes. It has been used to study the effect of calcium channels on neurotransmitter release, muscle contraction, and vascular smooth muscle tone. This compound has also been used to study the role of calcium channels in the development of hypertension and to investigate the effect of calcium channels on insulin secretion.
properties
IUPAC Name |
dimethyl 4-(2,3-dichlorophenyl)-1-ethyl-4H-pyridine-3,5-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2NO4/c1-4-20-8-11(16(21)23-2)14(12(9-20)17(22)24-3)10-6-5-7-13(18)15(10)19/h5-9,14H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQRICVCJONWEKY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(C(=C1)C(=O)OC)C2=C(C(=CC=C2)Cl)Cl)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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